Cas no 1478317-54-2 (1-cyclopropyl-N-methyl-methanesulfonamide)

• Product Name: 1-cyclopropyl-N-methyl-methanesulfonamide
• CAS No: 1478317-54-2
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 5281266
• Update Time: 2025-11-01

1-cyclopropyl-N-methyl-methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-N-methyl-methanesulfonamide

• Inchi： 1S/C5H11NO2S/c1-6-9(7,8)4-5-2-3-5/h5-6H,2-4H2,1H3
• InChI Key： ZMJKILZGIVJQCG-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-cyclopropyl-N-methyl-methanesulfonamide

Recent Advances in the Study of 1-cyclopropyl-N-methyl-methanesulfonamide (CAS: 1478317-54-2) in Chemical Biology and Pharmaceutical Research

The compound 1-cyclopropyl-N-methyl-methanesulfonamide (CAS: 1478317-54-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1-cyclopropyl-N-methyl-methanesulfonamide as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropyl group and sulfonamide moiety contribute to its stability and ability to interact with various biological targets. Researchers have explored its utility in the development of enzyme inhibitors, particularly those targeting proteases and kinases, which are critical in numerous disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was investigated for its inhibitory effects on a specific kinase implicated in cancer progression. The results demonstrated a promising IC50 value, suggesting its potential as a lead compound for further optimization. Additionally, its pharmacokinetic properties, including metabolic stability and bioavailability, were evaluated, showing favorable profiles for oral administration.

Another area of interest is the compound's application in antimicrobial research. A recent preprint on BioRxiv reported that derivatives of 1-cyclopropyl-N-methyl-methanesulfonamide exhibited potent activity against drug-resistant bacterial strains. The study utilized computational modeling to predict binding affinities, followed by in vitro validation, which confirmed the compound's efficacy against both Gram-positive and Gram-negative bacteria.

Despite these promising findings, challenges remain in the clinical translation of 1-cyclopropyl-N-methyl-methanesulfonamide. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its biological activity make it a compelling subject for ongoing investigation.

In conclusion, 1-cyclopropyl-N-methyl-methanesulfonamide (CAS: 1478317-54-2) represents a valuable scaffold in drug discovery, with applications ranging from oncology to infectious diseases. Future research should focus on optimizing its derivatives and elucidating its mechanisms of action to fully realize its therapeutic potential.